2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C23H23NO4
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-[5-[(4-ethoxyphenoxy)methyl]furan-2-yl]methanone
• InChI: InChI=1S/C23H23NO4/c1-2-26-19-7-9-20(10-8-19)27-16-21-11-12-22(28-21)23(25)24-14-13-17-5-3-4-6-18(17)15-24/h3-12H,2,13-16H2,1H3
• InChI Key: CBHQXJUWJBOIKK-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)N3CCC4=CC=CC=C4C3

Description

2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline, also known as E-4031, is a synthetic compound that has been widely used in scientific research. It belongs to the class of tetrahydroisoquinoline derivatives and has been shown to have a variety of biological effects.

Mechanism of Action

The mechanism of action of 2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline involves its ability to block the Ikr channel in cardiac myocytes. This leads to a prolongation of the action potential duration and an increase in the refractory period. These effects can lead to a reduction in the incidence of arrhythmias.
Biochemical and Physiological Effects:
In addition to its effects on the cardiac myocytes, 2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline has been shown to have other biochemical and physiological effects. It has been shown to inhibit the hERG potassium channel, which is involved in the regulation of neurotransmitter release in the brain. 2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline has also been shown to have antiproliferative effects on cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline in lab experiments is its specificity for the Ikr channel. This allows researchers to study the role of this channel in cardiac repolarization and arrhythmogenesis. However, one limitation of using 2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline is its potential off-target effects on other ion channels. This can lead to unwanted side effects and may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the use of 2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline in scientific research. One area of interest is the role of Ikr in the development of drug-induced arrhythmias. Another area of interest is the use of 2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline as a tool for studying the regulation of neurotransmitter release in the brain. Additionally, 2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline may have potential as an antiproliferative agent for the treatment of cancer.
Conclusion:
In conclusion, 2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline is a synthetic compound that has been widely used in scientific research. Its ability to block the Ikr channel in cardiac myocytes has made it a useful tool for studying the role of this channel in cardiac repolarization and arrhythmogenesis. 2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline also has other biochemical and physiological effects that make it useful for studying a variety of biological processes. However, its potential off-target effects on other ion channels may limit its usefulness in certain experiments.

Synthesis Methods

The synthesis of 2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline involves several steps. The first step is the preparation of 4-ethoxyphenol, which is then converted to 5-(4-ethoxyphenoxy)methyl-2-furoic acid. The acid is then coupled with 1,2,3,4-tetrahydroisoquinoline to form 2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline. The entire process is complex and requires careful attention to detail.

Scientific Research Applications

2-{5-[(4-Ethoxyphenoxy)methyl]-2-furoyl}-1,2,3,4-tetrahydroisoquinoline has been widely used in scientific research, particularly in the field of cardiovascular pharmacology. It has been shown to be a potent inhibitor of the rapid component of the delayed rectifier potassium current (Ikr) in cardiac myocytes. This property makes it useful for studying the role of Ikr in cardiac repolarization and arrhythmogenesis.